Cas no 2586126-54-5 (5-Bromo-2-fluoro-3-isopropoxybenzoic acid)

• Product Name: 5-Bromo-2-fluoro-3-isopropoxybenzoic acid
• CAS No: 2586126-54-5
• MF: C₁₀H₁₀BrFO₃
• MW: 277.0870
• CID: 5077115
• Update Time: 2025-08-04

5-Bromo-2-fluoro-3-isopropoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-3-isopropoxybenzoic acid

• Inchi： 1S/C10H10BrFO3/c1-5(2)15-8-4-6(11)3-7(9(8)12)10(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key： CBLSAXTVVLVMEB-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C(C(=O)O[H])=C(C(=C1[H])OC([H])(C([H])([H])[H])C([H])([H])[H])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 3
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Bromo-2-fluoro-3-isopropoxybenzoic acid

5-Bromo-2-fluoro-3-isopropoxybenzoic Acid: A Comprehensive Overview

5-Bromo-2-fluoro-3-isopropoxybenzoic acid (CAS No. 2586126-54-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and organic synthesis. This compound is characterized by its unique structure, which includes a bromine atom at the 5-position, a fluorine atom at the 2-position, and an isopropoxy group at the 3-position on the benzoic acid backbone. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 5-bromo-2-fluoro-3-isopropoxybenzoic acid involves a series of intricate multi-step reactions, often utilizing advanced methodologies such as Suzuki coupling, nucleophilic aromatic substitution, and Friedel-Crafts acylation. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of 5-bromo-2-fluoro-3-isopropoxybenzoic acid lies in its potential as a building block for drug discovery. The bromine and fluorine substituents are known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Recent studies have demonstrated its utility in designing inhibitors for kinase enzymes, which are critical targets in oncology and inflammatory diseases. Additionally, the isopropoxy group contributes to lipophilicity, further enhancing the molecule's drug-like qualities.

In the realm of materials science, 5-bromo-2-fluoro-3-isopropoxybenzoic acid has been investigated for its role in the development of advanced polymers and optoelectronic materials. Its ability to undergo various polymerization reactions makes it a candidate for creating high-performance materials with tailored electronic properties. For example, researchers have reported its incorporation into conjugated polymers for use in organic light-emitting diodes (OLEDs), where it contributes to improved charge transport characteristics.

The structural uniqueness of 5-bromo-2-fluoro-3-isopropoxybenzoic acid also makes it an excellent substrate for exploring novel chemical transformations. Recent studies have focused on its reactivity under metal-catalyzed conditions, particularly in cross-coupling reactions. These investigations have led to the discovery of new catalytic systems that expand the scope of accessible aromatic compounds. Moreover, its participation in enantioselective reactions has opened avenues for asymmetric synthesis, which is highly valued in the pharmaceutical industry.

From an analytical standpoint, 5-bromo-2-fluoro-3-isopropoxybenzoic acid presents interesting challenges due to its complex structure. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry are commonly employed for its characterization. Researchers have also developed novel chromatographic methods to ensure accurate quantification during synthetic workflows.

In conclusion, 5-bromo-2-fluoro-3-isopropoxybenzoic acid stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique structure, combined with cutting-edge synthetic methodologies and application-oriented research, positions it as a key player in advancing modern chemistry and materials science.